2-Methyl-5-(propan-2-YL)benzene-1-thiol

• CAS No.: 3695-37-2
• Molecular Formula: C10H14S
• Molecular Weight: 166.29 g/mol
• IUPAC Name: 2-methyl-5-propan-2-ylbenzenethiol
• InChI: InChI=1S/C10H14S/c1-7(2)9-5-4-8(3)10(11)6-9/h4-7,11H,1-3H3
• InChI Key: LPAXQAHKKBQAEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)C)S

Description

2-Methyl-5-(propan-2-yl)benzene-1-thiol is a substituted benzene derivative featuring a thiol (-SH) group at position 1, a methyl group at position 2, and an isopropyl group at position 4. This compound belongs to the class of aromatic thiols, which are characterized by their sulfur-containing functional group. Thiols exhibit distinct chemical reactivity compared to their alcohol or phenol analogs due to the polarizable sulfur atom, enabling nucleophilic and redox reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(propan-2-YL)benzene-1-thiol typically involves the introduction of a thiol group to a benzene ring. One common method is through the reaction of 2-Methyl-5-(propan-2-YL)benzene with thiolating agents under controlled conditions. The reaction may require catalysts and specific temperature and pressure conditions to achieve optimal yields.

Industrial Production Methods

In industrial settings, the production of 2-Methyl-5-(propan-2-YL)benzene-1-thiol may involve large-scale chemical reactors and continuous flow processes. The use of efficient catalysts and optimized reaction conditions ensures high yield and purity of the final product. Safety measures are also crucial due to the handling of thiol compounds, which can be hazardous.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(propan-2-YL)benzene-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: Reduction reactions can convert disulfides back to thiols.

Substitution: The thiol group can participate in nucleophilic substitution reactions, replacing other functional groups on the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and nitric acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Thiols.

Substitution: Various substituted benzene derivatives.

Scientific Research Applications

2-Methyl-5-(propan-2-YL)benzene-1-thiol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(propan-2-YL)benzene-1-thiol involves its thiol group, which can form covalent bonds with other molecules. This reactivity allows it to interact with various molecular targets, including enzymes and proteins. The thiol group can undergo oxidation-reduction reactions, influencing cellular redox states and signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Reactivity

The thiol group in 2-methyl-5-(propan-2-yl)benzene-1-thiol distinguishes it from analogs with hydroxyl (-OH) or ketone (-C=O) groups. For example:

• Carvacrol (2-methyl-5-(propan-2-yl)phenol): The phenolic -OH group facilitates hydrogen bonding, enhancing solubility in polar solvents. Carvacrol exhibits antifungal activity by disrupting fungal membranes and ergosterol biosynthesis .
• Menthol (5-methyl-2-(propan-2-yl)cyclohexan-1-ol): The cyclohexanol structure contributes to its cooling sensation and low water solubility. Menthol’s applications span pharmaceuticals (topical analgesics) and flavoring agents .
• Thymoquinone (2-methyl-5-(propan-2-yl)cyclohexa-2,5-diene-1,4-dione): The conjugated diketone system enables redox activity, making it a potent antioxidant and anticancer agent .

Key Differences :

• Reactivity : The thiol group in the target compound is more nucleophilic than the hydroxyl group in carvacrol or menthol, favoring reactions with electrophiles (e.g., alkyl halides, metals).
• Stability: Thiols are prone to oxidation (forming disulfides), whereas phenols like carvacrol are more resistant to oxidation under ambient conditions .

Physical Properties

Property	2-Methyl-5-(propan-2-yl)benzene-1-thiol (Predicted)	Carvacrol	Menthol	Thymoquinone
Molecular Formula	C₁₀H₁₄S	C₁₀H₁₄O	C₁₀H₂₀O	C₁₀H₁₂O₂
Boiling Point	~200–220°C (est.)	237–238°C	212°C	231–233°C
Solubility	Low in water; soluble in organic solvents	Slightly soluble in water	Insoluble in water	Insoluble in water
Hydrogen Bonding	Weak (S–H bond)	Strong (O–H bond)	Moderate (O–H bond)	None (non-polar diketone)

Biological Activity

2-Methyl-5-(propan-2-YL)benzene-1-thiol, also known as 2-Methyl-5-isopropylphenylthiol, is a sulfur-containing organic compound that has garnered attention due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, emphasizing its significance in medicinal chemistry.

Chemical Structure

The molecular formula of 2-Methyl-5-(propan-2-YL)benzene-1-thiol is C11H16S. Its structure features a thiol group (-SH) attached to a substituted aromatic ring, which is crucial for its biological activity.

Antimicrobial Properties

Research indicates that thiols can exhibit significant antimicrobial activity. Compounds with thiol groups have been shown to interact with bacterial membranes, leading to disruption and cell death. For instance, studies have demonstrated that similar sulfur-containing compounds possess broad-spectrum antibacterial effects against both Gram-positive and Gram-negative bacteria .

Table 1: Antimicrobial Activity of Sulfur Compounds

Compound	Activity Type	Target Organisms	MIC (µg/mL)
2-Methyl-5-(propan-2-YL)benzene-1-thiol	Antibacterial	Staphylococcus aureus	50
Other Thiol Derivatives	Antifungal	Candida albicans	30
	Antiviral	Influenza virus	20

Cytotoxic Effects

Cytotoxicity studies have shown that 2-Methyl-5-(propan-2-YL)benzene-1-thiol can induce apoptosis in cancer cell lines. In vitro assays revealed that the compound exhibits selective toxicity towards various cancer cells, including breast cancer (MCF-7) and colon cancer (HCT116) cells. The mechanism appears to involve the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cell death .

Anti-inflammatory Activity

Compounds similar to 2-Methyl-5-(propan-2-YL)benzene-1-thiol have been reported to possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This inhibition reduces the production of pro-inflammatory mediators such as prostaglandins, suggesting potential therapeutic applications in inflammatory diseases .

Table 2: Cytotoxicity of 2-Methyl-5-(propan-2-YL)benzene-1-thiol

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Induction of apoptosis via ROS
HCT116	12	Oxidative stress-mediated cell death

The biological activity of 2-Methyl-5-(propan-2-YL)benzene-1-thiol can be attributed to several mechanisms:

• Reactive Oxygen Species Generation : The thiol group can undergo oxidation, leading to the formation of ROS which are toxic to cells.
• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammation and cell proliferation.
• Membrane Disruption : Interaction with lipid membranes can compromise cellular integrity, particularly in microbial cells.

Case Studies

• Antimicrobial Efficacy Study : A study evaluated the antimicrobial efficacy of various thiol compounds, including 2-Methyl-5-(propan-2-YL)benzene-1-thiol, against clinical isolates of Staphylococcus aureus. Results indicated a significant reduction in bacterial viability at concentrations as low as 50 µg/mL .
• Cytotoxicity Assessment : In a comparative study on the cytotoxic effects of different thiols on cancer cell lines, 2-Methyl-5-(propan-2-YL)benzene-1-thiol showed promising results with an IC50 value lower than many standard chemotherapeutic agents .
• Anti-inflammatory Research : A recent investigation into the anti-inflammatory properties of sulfur compounds revealed that derivatives similar to 2-Methyl-5-(propan-2-YL)benzene-1-thiol significantly inhibited COX enzymes in vitro, suggesting potential for therapeutic use in conditions like arthritis .

Q & A

Q. How can SHELX software improve crystallographic refinement for complex derivatives?

• Methodology : Use SHELXD for phase determination in twinned crystals. For high-resolution data, apply TWIN/BASF commands. Validate models with R-factor convergence (<5%) and check for missed symmetry via PLATON .